BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-[3-(Trimethoxysilyl)propyl]aniline synonyms
and alternative names.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-[3-(Trimethoxysilyl)propyllaniline

Cat. No.: B1346609

An In-depth Technical Guide to N-[3-(Trimethoxysilyl)propyl]aniline

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of N-[3-(Trimethoxysilyl)propyl]aniline (CAS No. 3068-76-6), a
versatile organosilane compound. It is widely utilized as a silane coupling agent, adhesion
promoter, and surface modifier in a variety of industrial and research applications.[1][2] Its
bifunctional nature, possessing both a hydrolyzable trimethoxysilyl group and an organic aniline
moiety, allows it to form stable bridges between inorganic and organic materials.[1][3]

Synonyms and Alternative Names

N-[3-(Trimethoxysilyl)propyl]aniline is known by numerous synonyms, which reflect different
naming conventions and its chemical structure.[3]
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Nomenclature Type

Name

IUPAC Name

N-(3-trimethoxysilylpropyl)aniline[3][4]

CAS Name

Benzenamine, N-[3-(trimethoxysilyl)propyl]-[3][4]

Common Synonyms

(3-Anilinopropyl)trimethoxysilane[3]

Trimethoxy[3-(phenylamino)propyl]silane[3]

N-Phenyl-3-aminopropyltrimethoxysilane[3][4]

N-Phenyl-y-aminopropyltrimethoxysilane[3]

N-(gamma-(Trimethoxysilyl)propyl)aniline[4]

[3-(Phenylamino)propyl]trimethoxysilane

3-(N-Phenylamino)propyltrimethoxysilane[5]

Phenylaminopropyltrimethoxysilane[4]

Physicochemical Properties

The compound is a yellowish, clear liquid that is soluble in most organic solvents but insoluble

in water.[6][7] It is reactive in the presence of moisture, undergoing hydrolysis.[6]

Property

Value

CAS Number

3068-76-6[3]

Molecular Formula

C12H21NOsSI[3]

Molecular Weight 255.39 g/mol [3]
Boiling Point 310 °C (lit.)
Density 1.07 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.506 (lit.)

Flash Point

110 °C (230 °F) - closed cup

Storage Temperature

2-8°C[7]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.smolecule.com/products/s773735
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-3-aminopropyltrimethoxysilane
https://www.smolecule.com/products/s773735
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-3-aminopropyltrimethoxysilane
https://www.smolecule.com/products/s773735
https://www.smolecule.com/products/s773735
https://www.smolecule.com/products/s773735
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-3-aminopropyltrimethoxysilane
https://www.smolecule.com/products/s773735
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-3-aminopropyltrimethoxysilane
https://www.lanyasilane.de/product/yac-ntpa376/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phenyl-3-aminopropyltrimethoxysilane
https://www.innospk.com/en/?news/VHO-n-3-trimethoxysilylpropylaniline-an-overview-of-properties-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6772585.htm
https://www.innospk.com/en/?news/VHO-n-3-trimethoxysilylpropylaniline-an-overview-of-properties-and-applications
https://www.smolecule.com/products/s773735
https://www.smolecule.com/products/s773735
https://www.smolecule.com/products/s773735
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6772585.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
General Synthesis of N-[3-
(Trimethoxysilyl)propyl]aniline

A common method for synthesizing N-[3-(Trimethoxysilyl)propyl]aniline involves the reaction
of aniline with (3-chloropropyl)trimethoxysilane.[3][7]

Procedure:

Add 186 g of aniline and 182 g of polyaniline (acting as an acid scavenger) to a reactor.[7]

e Slowly and continuously add 198.7 g of 3-chloropropyltrimethoxysilane dropwise into the
reactor.[7]

e Maintain the reaction temperature at 160 °C while continuously stirring for 2 hours.[7]

 After the initial reaction period, continue to maintain the reaction conditions for an additional
3 hours to ensure the reaction goes to completion.[7]

o Separate the reaction mixture by filtration to obtain the crude product.[7]

e The solid phase can be neutralized with ammonia, washed with deionized water until the
filtrate pH is 6-7, and dried under vacuum at 80 °C for recycling.[7]

This procedure is reported to yield N-phenyl-3-aminopropyltrimethoxysilane at 90.1% yield and
94.2% selectivity.[7]

Applications and Mechanism of Action

This compound is a key component in applications requiring robust adhesion between
dissimilar materials.[1] Its primary function is as a coupling agent to bridge organic polymers
and inorganic substrates.[3]

Mechanism as a Coupling Agent:

e Hydrolysis: In the presence of water, the three methoxy groups (-OCHs) on the silicon atom
hydrolyze to form reactive silanol groups (-Si-OH).[3][6]
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e Condensation: These silanol groups can then condense with hydroxyl groups present on the
surface of inorganic substrates (e.g., glass, silica, metal oxides), forming stable, covalent
siloxane bonds (Si-O-Substrate).[1]

» Organic Interaction: The aniline group at the other end of the molecule is available to react or
physically entangle with an organic polymer matrix during curing or processing.[1]

This dual functionality creates a durable link at the interface, improving mechanical properties
such as tensile strength, tear resistance, and adhesion in composites, adhesives, and coatings.
[3][6] It is used in various industries, including adhesives and sealants, coatings, rubber,
plastics, and textiles.[6]

Visualized Workflow: Surface Modification

The following diagram illustrates the general workflow for using N-[3-
(Trimethoxysilyl)propyl]aniline to modify an inorganic surface for improved adhesion to an
organic polymer.
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Caption: Workflow for surface modification using N-[3-(Trimethoxysilyl)propyl]aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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